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Methyl 9-Decenoate (from

Methyl 10-Undecenoate (from

Feature . .
Rapeseed Oil) Castor Oil)

Hydroformylation Methyl 11-oxoundecanoate [1] Methyl 12-oxododecanoate [1]

Product

Catalyst System Rh-sulfoXantphos with randomly Rh-sulfoXantphos with randomly
methylated (3-cyclodextrin (CD) in an methylated [3-cyclodextrin (CD) in an
agueous biphasic system [1] agueous biphasic system [1]

Key Role of Acts as a phase-transfer agent, Acts as a phase-transfer agent,

Cyclodextrin forming inclusion complexes with the forming inclusion complexes with the
substrate to enhance availability in the  substrate to enhance availability in the
catalyst phase and enable efficient catalyst phase and enable efficient
catalyst recycling [1] catalyst recycling [1]

Optimization Design of Experiments (DoE); 39 Design of Experiments (DoE); 39

Method experiments to determine optimal experiments to determine optimal
conditions (e.g., CD/Rh ratio, conditions (e.g., CD/Rh ratio,
temperature) [1] temperature) [1]

Continuous Space-Time Yield (STY): Excellent Space-Time Yield (STY): Excellent

Process (76.5 kg h=* m~3 achieved in (76.5 kg h=* m~3 achieved in

Performance miniplant) [1] miniplant) [1]
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Methyl 9-Decenoate (from Methyl 10-Undecenoate (from
Rapeseed Oil) Castor Oil)

Feature

Rhodium Loss: Very low (0.018% per Rhodium Loss: Very low (0.018% per

hour) [1] hour) [1]
Rhodium in Product: As low as 79 Rhodium in Product: As low as 79
ppb [1] ppb [1]

Product per Catalyst Lost: 4.4 kg of  Product per Catalyst Lost: 4.4 kg of
product per mg of rhodium catalyst product per mg of rhodium catalyst
lost [1] lost [1]

Detailed Experimental Protocol

The high performance for both substrates is achieved through a specific, optimized continuous process. The

workflow and key stages are summarized in the diagram below.
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Key Experimental Conditions and Methodology [1]:

e Catalyst System: The reaction uses a water-soluble rhodium complex with the sulfoXantphos
ligand, which is crucial for high regioselectivity towards the linear aldehyde and for retaining the
catalyst in the aqueous phase.

¢ Reaction Medium: An aqueous biphasic system is used, with the catalyst dissolved in the water
phase and the substrate/product forming a separate organic phase.
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¢ Process Intensification: Randomly methylated B-cyclodextrin is added as a mass-transfer agent.
Its conical cavity forms inclusion complexes with the non-polar substrate molecules, significantly
increasing their concentration in the aqueous catalyst phase and thus boosting the reaction rate.

e Parameter Optimization: A Design of Experiments (DoE) approach was used to efficiently find the
optimal conditions, varying parameters like:

CDI/Rh ratio: Between 100 and 750.

Temperature: Between 100°C and 160°C.

Catalyst concentration: Up to 2.2 mmol/L.

Phase ratio (organic/laqueous): Between 0.2 and 0.8.

e Continuous Operation: The optimized conditions were successfully transferred to a continuously
operated miniplant. The product phase is separated from the catalyst aqueous phase via
decantation, allowing for efficient catalyst recycling. The system demonstrated stable operation with
minimal rhodium loss over time.

o

[¢]

[¢]

[e]

Interpretation of Comparative Data

The experimental data shows that both methyl 9-decenoate and methyl 10-undecenoate perform
exceptionally well under the described hydroformylation process, with no significant difference in key

performance metrics like space-time yield or catalyst loss [1]. The choice between them would therefore

depend on other factors:

¢ Feedstock Origin and Supply: Methyl 10-undecenoate is derived from castor oil, while methyl 9-
decenoate is obtained from the ethenolysis of rapeseed oil (and similar oils) [1]. Availability and
regional supply chain considerations may influence the choice.

¢ Final Application: The resulting platform chemicals have different chain lengths (C11 vs. C12). This

will influence the properties of the downstream products (e.g., polyesters, polyamides) and should be
selected based on the desired material characteristics [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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